AA26-9

• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• InChI: InChI=1S/C7H10N4O/c12-7(10-4-1-2-5-10)11-6-3-8-9-11/h3,6H,1-2,4-5H2
• InChIKey: IFXGAMVQLDJRBQ-UHFFFAOYSA-N

AA26-9: Broad-Spectrum 1,2,3-Triazole Urea Serine Hydrolase Inhibitor with Pharmacologically Privileged Chemotype

AA26-9 (CAS 1312782-34-5) is a 1,2,3-triazole urea-based irreversible inhibitor of serine hydrolases (SHs) [1]. It belongs to a class of N-heterocyclic ureas that covalently modify the active-site serine nucleophile of target enzymes via carbamoylation [1]. AA26-9 is characterized as a broad-spectrum, non-selective pan-SH inhibitor that engages approximately 15 distinct serine hydrolases across multiple functional subclasses, including peptidases (APEH, PRCP, CTSA), lipases/phospholipases (AADACL1, ABHD6, ESD, FAAH, PAFAH2, LYPLA3), thioesterases (LYPLA1, LYPLA2), and uncharacterized hydrolases (ABHD11, ABHD13, BAT5) [1]. As the unsubstituted parent scaffold within a tunable chemotype platform, AA26-9 serves both as a validated broad-coverage research tool and as the foundational comparator for the rational design of selective 1,2,3-triazole urea inhibitors [1].

Probe type Broad-spectrum irreversible serine hydrolase inhibitor

Target engagement ABPP-compatible for wide SH target coverage

Study context Chemical biology, target discovery, and profiling studies

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

Why Generic Serine Hydrolase Inhibitors Cannot Substitute for AA26-9 in Target Deconvolution and Profiling Workflows

Generic serine hydrolase inhibitors are not interchangeable due to fundamental differences in chemotype, target coverage breadth, and irreversibility profiles. AA26-9 belongs to the 1,2,3-triazole urea chemotype, which exhibits negligible cross-reactivity with non-serine hydrolase protein classes and demonstrates a target coverage profile distinct from both carbamate-based inhibitors and fluorophosphonates [1]. Direct comparative data show that AA26-9 inhibits 15 SH targets in mouse T-cell proteomes, whereas the structurally related carbamate analog AA38-3 inhibits only 3 SHs (ABHD6, ABHD11, and FAAH) under identical conditions [1]. Furthermore, 9 of the 15 SH targets inhibited by AA26-9 were not inhibited by any member of a 150+ carbamate library previously screened against mammalian SHs, demonstrating that the triazole urea chemotype accesses target space inaccessible to carbamate-based inhibitors [1]. This chemotype-dependent target coverage means that substituting a generic SH inhibitor for AA26-9 will produce a fundamentally different enzyme inhibition profile, compromising experimental reproducibility and invalidating cross-study comparisons [1].

Target coverage mismatch

Replacing with a narrow-spectrum inhibitor (e.g., AA38-3) may markedly reduce the number of inhibited SH targets and miss relevant enzymes in the assay.

Selectivity profile divergence

Substitution by selective probes (e.g., ML211) shifts the experimental scope from broad profiling to single-target validation, potentially altering biological interpretation.

Assay outcome alteration

Unvalidated interchange can produce different enzyme inhibition profiles and increase the risk of false-negative results in functional screening assays.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

AA26-9 Quantitative Differentiation Evidence: Head-to-Head Comparative Data Versus Closest Structural Analogs

AA26-9 Demonstrates 5-Fold Broader Target Coverage Than Piperazine Carbamate Analog AA38-3 in Identical Cellular Context

In a direct head-to-head comparison using mouse BW5147 T-cell proteomes, AA26-9 inhibited 15 distinct serine hydrolases, whereas the structurally related piperazine carbamate analog AA38-3 inhibited only 3 SHs (ABHD6, ABHD11, and FAAH) under identical experimental conditions [1]. Quantitative SILAC-based mass spectrometry confirmed that all three targets of AA38-3 were also inhibited by AA26-9, plus an additional 12 SHs that were exclusively sensitive to the triazole urea chemotype [1].

Target coverage

Head-to-head

12 vs. 3 SH targets inhibited >75% (AA26-9 vs. AA38-3)

Broad target engagement supports proteome-wide profiling

In murine T-cell hybridoma proteomes; competitive ABPP-SILAC, 20 µM, 4 h

Evidence Dimension	Number of serine hydrolase targets inhibited in mouse T-cell proteomes (in situ treatment)
Target Compound Data	15 SH targets inhibited
Comparator Or Baseline	AA38-3 (piperazine carbamate analog): 3 SH targets inhibited
Quantified Difference	5-fold increase in target coverage (15 vs 3 SHs)
Conditions	Mouse BW5147 T-cell proteomes; in situ treatment; analysis by competitive ABPP with quantitative SILAC mass spectrometry

Why This Matters

This quantifies the chemotype-dependent target coverage difference, enabling informed selection between broad-spectrum triazole urea (AA26-9) and narrow-spectrum carbamate (AA38-3) inhibitors for target deconvolution experiments.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

Piperazinyl AA26-9 Shows Reduced Potency Versus Pyrrolidinyl and Morpholinyl Triazole Urea Analogs Against Specific SH Targets

In a comparative SAR study of unsubstituted 1,2,3-triazole ureas bearing distinct carbamoyl substituents, the piperazinyl analog AA26-9 showed reduced inhibitory potency against PAFAH2, ABHD11, and FAAH compared to the pyrrolidinyl analog AA26-8 and the morpholinyl analog AA26-5 when tested at 1 μM in mouse T-cell proteomes [1]. Competitive ABPP analysis revealed that these enzymes were more potently inhibited by AA26-5 and AA26-8 than by AA26-9, establishing that the piperazinyl carbamoyl group confers a distinct potency fingerprint relative to other unsubstituted triazole urea analogs [1].

Selectivity profile

Cross-study comparable

AA26-9: non-selective SH inhibition; ML211: ABHD11-selective, IC50=10 nM, >50-fold over LYPLA

Selectivity context determines probe choice for broad vs. single-target studies

ML211 data from gel-based ABPP panel of 20 SHs; AA26-9 from ABPP-SILAC

Evidence Dimension	Relative inhibitory potency against PAFAH2, ABHD11, and FAAH at 1 μM concentration
Target Compound Data	AA26-9 (piperazinyl): lower relative potency against PAFAH2, ABHD11, FAAH
Comparator Or Baseline	AA26-8 (pyrrolidinyl) and AA26-5 (morpholinyl): higher relative potency against the same targets
Quantified Difference	Qualitatively more potent inhibition observed for AA26-8 and AA26-5 relative to AA26-9 (no absolute IC50 values reported for AA26-9 in this comparison)
Conditions	Mouse T-cell proteomes incubated with 1 μM inhibitor for 30 min; analyzed by competitive gel-based ABPP

Why This Matters

This establishes the piperazinyl scaffold of AA26-9 as the appropriate baseline comparator when evaluating potency gains achieved by pyrrolidinyl- or morpholinyl-based triazole urea analogs.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

AA26-9 Serves as Non-Selective Pan-SH Control for Orthogonal Selectivity Validation of Selective Triazole Urea Inhibitors

In quantitative ABPP-SILAC experiments designed to assess inhibitor selectivity in living mouse T-cells, AA26-9 served as the non-selective pan-SH control comparator against selective triazole ureas AA74-1, AA39-2, and AA44-2 [1]. At 3 nM inhibitor concentration, the selective inhibitors each blocked >95% of their respective single targets (AA74-1: APEH; AA44-2: ABHD11) with no detectable effect on the other 40+ SHs in the proteome, whereas AA26-9 inactivated all four displayed SHs (APEH, PAFAH2, ABHD11, and FAAH) [1]. MS1 profile analysis of representative tryptic peptides demonstrated orthogonal selectivity for the optimized inhibitors contrasted against the pan-inhibitory profile of AA26-9 [1].

Subclass coverage

Class-level inference

Inhibits ≥4 SHs in direct cross-comparison (APEH, PAFAH2, ABHD11, FAAH); ≥13 total targets across 4 functional subclasses

Non-selective polypharmacology supports phenotypic screening and target deconvolution

Competitive ABPP-SILAC in mouse T-cells; PMC Figure 4 cross-comparison

Evidence Dimension	Selectivity profile in mouse T-cells (number of SH targets inhibited at 3 nM)
Target Compound Data	AA26-9: inactivated APEH, PAFAH2, ABHD11, and FAAH (all four displayed SHs)
Comparator Or Baseline	AA74-1: >95% APEH inhibition only; AA44-2: >95% ABHD11 inhibition only; AA39-2: PAFAH2 inhibition only
Quantified Difference	AA26-9: pan-inhibition of 4+ SHs; selective inhibitors: >95% inhibition of single target with no detectable effect on 40+ other SHs
Conditions	Mouse T-cells treated with 3 nM inhibitor for 4 h; analyzed by ABPP-SILAC quantitative mass spectrometry

Why This Matters

AA26-9 is the validated pan-SH control for experiments evaluating the selectivity of optimized triazole urea inhibitors, enabling unambiguous assignment of on-target versus off-target effects.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

AA26-9 Inhibits 9 SH Targets Inaccessible to a 150+ Member Carbamate Library

Comparative analysis of AA26-9 targets against a previously screened 150+ member carbamate library revealed that 9 of the 15 SH targets inhibited by AA26-9 were not inhibited by any carbamate-based inhibitor in the library [1]. These AA26-9-exclusive targets span multiple functional subclasses of SHs, indicating that the 1,2,3-triazole urea chemotype accesses distinct regions of SH target space that are not addressable by carbamate-based inhibitors [1].

Aqueous solubility

Supplier data

33 mg/mL in water at 25°C

High water solubility may simplify co-solvent-free assay design

1,2,3-triazole urea scaffold generally improves solubility over carbamate analogs; limited comparative data

Evidence Dimension	Number of SH targets uniquely inhibited by triazole urea chemotype versus carbamate chemotype
Target Compound Data	15 total SH targets inhibited; 9 targets (60%) not inhibited by any carbamate
Comparator Or Baseline	150+ member carbamate library previously screened against mammalian SHs: 0% inhibition of the 9 AA26-9-exclusive targets
Quantified Difference	9 of 15 AA26-9 targets (60%) are triazole urea-exclusive, inaccessible to carbamate inhibitors
Conditions	Cross-study comparison of AA26-9 SILAC target identification data against carbamate library screening data from Bachovchin et al. (2010) Proc Natl Acad Sci USA

Why This Matters

This establishes that AA26-9 and the broader triazole urea chemotype address serine hydrolase target space that is inaccessible to carbamate-based tool compounds, justifying procurement of AA26-9 for experiments requiring coverage of carbamate-resistant SH targets.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

Covalent Carbamoylation of LYPLA1 Serine Nucleophile Confirms Irreversible Inhibition Mechanism

Mass spectrometry analysis confirmed that AA26-9 inhibits LYPLA1 (lysophospholipase 1) via covalent carbamoylation of the enzyme's catalytic serine nucleophile at residue S114, establishing an irreversible mechanism of action [1]. Competitive ABPP analysis of gel filtration experiments further demonstrated the irreversible nature of AA26-9 inhibition relative to reversible inhibitors of LYPLA1 and LYPLA2 [1]. This mechanism is characteristic of the 1,2,3-triazole urea chemotype, which functions as a mechanism-based inactivator requiring catalytic engagement with the target serine hydrolase [1].

Lipid enzyme targets

Class-level inference

Engages ≥6 lipase/phospholipase enzymes; selective probes typically target 1 node

Simultaneous multi-node disruption aids lipid signaling pathway studies

Derived from ABPP target identification in mammalian proteomes; comparator data from literature

Evidence Dimension	Inhibition reversibility (irreversible covalent modification vs reversible binding)
Target Compound Data	AA26-9: irreversible covalent carbamoylation of LYPLA1 S114
Comparator Or Baseline	Compounds 1 and 21 (reversible inhibitors in the same study): reversible inhibition of LYPLA2 and LYPLA1
Quantified Difference	Irreversible (covalent) vs reversible (non-covalent) inhibition mechanism
Conditions	Recombinant human LYPLA1; mass spectrometry analysis of modified peptide; competitive ABPP with gel filtration

Why This Matters

Irreversible covalent inhibition enables persistent target engagement even after compound washout, a critical parameter for washout-resistance experiments and for interpreting sustained phenotypic effects in cellular assays.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

1,2,3-Triazole Ureas Exhibit Negligible Cross-Reactivity with Non-Serine Hydrolase Protein Classes

Competitive ABPP experiments using FP-biotin as a broad-spectrum serine hydrolase probe demonstrated that the 1,2,3-triazole urea chemotype (represented by AA8 and AA9) exhibits negligible cross-reactivity with proteins outside the serine hydrolase class [1]. FP-biotin pre-incubation competed the labeling of all proteins modified by triazole ureas AA8 and AA9, confirming that these compounds exclusively target serine hydrolases [1]. In contrast, the more electrophilic pyridyl triazole AA10 labeled additional non-SH proteins that were not sensitive to FP-biotin competition, indicating off-target reactivity [1]. AA26-9, as a monocyclic triazole urea analog, possesses the electrophilicity characteristics of AA8/AA9 and is therefore class-selective for serine hydrolases [1].

Research application

Supporting evidence

Demonstrated in vitro and in vivo utility for lipid signaling and metabolic studies; selective inhibitors generally limited to single-enzyme validation

Suitable for discovery-stage pathway interrogation

Original research and commercial validation support research-use context

Evidence Dimension	Cross-reactivity with non-serine hydrolase protein classes
Target Compound Data	AA26-9 (class inference from AA8/AA9): negligible cross-reactivity with non-SH proteins; FP-biotin competition confirms exclusive SH targeting
Comparator Or Baseline	AA10 (pyridyl triazole): labels additional non-SH proteins not competed by FP-biotin; fluorophosphonates: high reactivity, near-complete SH coverage
Quantified Difference	Qualitative: triazole ureas AA8/AA9 show exclusive SH class selectivity; AA10 shows off-target labeling; FPs show broader class coverage
Conditions	Mouse T-cell proteomes; competitive ABPP with FP-biotin pre-incubation (20 μM)

Why This Matters

Class-level selectivity for serine hydrolases without off-target protein modification reduces experimental confounding variables in proteome-wide activity profiling and improves confidence in target identification studies.

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source

AA26-9 Validated Research Application Scenarios: Evidence-Based Use Cases

Broad-Spectrum Target Deconvolution and Serine Hydrolase Profiling in Complex Proteomes

AA26-9 is validated for broad-spectrum inhibition of 15 distinct serine hydrolases across multiple functional subclasses (peptidases, lipases/phospholipases, thioesterases) in mouse T-cell proteomes [1]. The compound is particularly valuable for chemoproteomic target deconvolution workflows where comprehensive SH coverage is required, as it inhibits 9 SH targets that are inaccessible to a 150+ member carbamate inhibitor library [1]. The standard validated protocol involves treating mouse T-cells with 20 μM AA26-9 (prepared in DMSO) for 4 hours, followed by cell lysis and analysis by competitive gel-based ABPP [1].

Pan-Serine Hydrolase Control for Orthogonal Selectivity Validation of Optimized Inhibitors

AA26-9 serves as the experimentally validated non-selective pan-SH control for assessing the orthogonal selectivity of optimized 1,2,3-triazole urea inhibitors [1]. In quantitative ABPP-SILAC experiments, treatment with 3 nM AA26-9 for 4 hours inactivated all four displayed SHs (APEH, PAFAH2, ABHD11, and FAAH) in mouse T-cells, providing a benchmark against which the >95% single-target selectivity of optimized inhibitors AA74-1, AA39-2, and AA44-2 was quantified [1]. This application scenario is essential for studies requiring unambiguous discrimination between on-target pharmacological effects and off-target SH inhibition.

Baseline Scaffold Comparator for Triazole Urea Structure-Activity Relationship (SAR) Studies

AA26-9, as the unsubstituted piperazinyl triazole urea, serves as the foundational comparator for SAR studies evaluating potency and selectivity gains achieved by structural modifications to the 1,2,3-triazole urea scaffold [1]. Comparative competitive ABPP data show that AA26-9 exhibits lower relative potency against PAFAH2, ABHD11, and FAAH compared to pyrrolidinyl (AA26-8) and morpholinyl (AA26-5) analogs when tested at 1 μM in mouse T-cell proteomes [1]. Researchers designing optimized triazole urea inhibitors should include AA26-9 as the baseline control to quantify improvements in target engagement and selectivity conferred by scaffold substitutions [1].

Covalent Irreversible Inhibition Studies Requiring Persistent Target Engagement

AA26-9 is validated for experiments requiring irreversible covalent inhibition of serine hydrolases, with mass spectrometry confirmation of covalent carbamoylation of the LYPLA1 catalytic serine nucleophile (S114) [1]. Competitive ABPP with gel filtration confirms the irreversible nature of AA26-9 inhibition, distinguishing it from reversible inhibitors of LYPLA1/LYPLA2 [1]. This application scenario is critical for washout-resistance experiments, sustained phenotypic assays, and studies where transient reversible inhibition would confound interpretation of downstream biological effects [1].

Application

Selection Property

Validation Focus

Serine hydrolase activity profiling (ABPP)

Broad proteome-wide SH inhibition

Target identification coverage assessment

Phenotypic screening & target deconvolution

Non-selective polypharmacology across SH subclasses

Hit identification and selectivity benchmarking

Lipid signaling & metabolic network studies

Multi-target engagement of lipid-related SHs

In vivo pathway modulation assessment

Selectivity profiling reference standard

Well-characterized broad inhibition pattern

Off-target activity quantification

• [1] Adibekian A, Martin BR, Wang C, et al. Click-generated triazole ureas as ultrapotent in vivo-active serine hydrolase inhibitors. Nat Chem Biol. 2011;7(7):469-478. View Source